Cas no 1357782-58-1 (N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1357782-58-1
• MF: C₂₃H₂₄FN₃O
• MW: 377.454568862915
• CID: 5398675
• Update Time: 2025-06-28

N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethylanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C23H24FN3O/c1-2-16-6-9-18(10-7-16)26-22-19-14-17(24)8-11-21(19)25-15-20(22)23(28)27-12-4-3-5-13-27/h6-11,14-15H,2-5,12-13H2,1H3,(H,25,26)
• InChI Key： DAFJDXIEKXXRKD-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(CC)C=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

Additional information on N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine

Introduction to N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1357782-58-1)

N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine, identified by its CAS number 1357782-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the quinoline class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a piperidine-1-carbonyl moiety and a fluoro substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The development of novel therapeutic agents often relies on the identification and optimization of key structural motifs that enhance biological activity while minimizing side effects. In the case of N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine, the combination of these functional groups has been strategically designed to interact with biological targets in a highly specific manner. The piperidine ring, for instance, is known to enhance solubility and metabolic stability, while the fluoro atom can improve binding affinity and selectivity. These features make this compound an attractive scaffold for the development of new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine and various biological targets. These studies have revealed that this compound exhibits promising activity against several enzymes and receptors involved in critical cellular processes. For example, preliminary data suggest that it may interact with enzymes responsible for DNA replication and repair, which could make it useful in the development of treatments for certain types of cancer.

The synthesis of N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the introduction of the piperidine-1-carbonyl group, followed by fluorination at the 6-position of the quinoline ring. Each step has been optimized to minimize byproducts and maximize efficiency. This level of precision is crucial for producing compounds that are suitable for further biological testing.

In vitro studies have begun to explore the potential therapeutic applications of N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine. Initial experiments have shown that it exhibits inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is associated with various diseases, including cancer and inflammatory disorders. The ability of this compound to modulate kinase activity suggests that it could be developed into a therapeutic agent for these conditions.

The impact of fluorine substitution on the pharmacological properties of quinoline derivatives has been extensively studied. The presence of a fluoro atom can significantly alter the electronic properties of a molecule, leading to improved binding affinity and metabolic stability. In the case of N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine, the fluorine atom at the 6-position enhances its interaction with biological targets while also protecting it from rapid degradation. This dual benefit makes it an ideal candidate for further development.

The future prospects for N-(4-ethylphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-am ine strong>) are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Preclinical studies are underway to evaluate its safety and efficacy in animal models, which could pave the way for human clinical trials if positive results are obtained. Additionally, researchers are exploring ways to modify its structure further to enhance its therapeutic potential.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. N-(< strong >4 - ethylphenyl strong >)-< strong >6 - fluoro - 3 - ( piperidine - 1 - carbonyl ) quinolin - 4 - am ine strong>) exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By combining structural optimization with advanced computational methods, scientists are able to identify promising candidates more efficiently than ever before.

In conclusion, N-(< strong >4 - ethylphenyl strong >)-< strong >6 - fluoro - 3 - ( piperidine - 1 - carbonyl ) quinolin - 4 - am ine strong>) (CAS No. 1357782-58-) is a highly interesting compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues, this compound could play a crucial role in the development of new treatments for various diseases.